Cas no 1805978-47-5 (5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805978-47-5
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4878039
• Update Time: 2025-10-25

5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C9H5BrF2N2O2/c10-2-4-1-5(8(11)12)6(3-13)14-7(4)9(15)16/h1,8H,2H2,(H,15,16)
• InChI Key： GMQVHYRHJHWJAP-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=NC(C#N)=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.9
• Topological Polar Surface Area: 74

Additional information on 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid

Comprehensive Overview of 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805978-47-5)

5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805978-47-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, cyano, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural versatility makes it invaluable for developing novel therapeutics and crop protection agents, aligning with the growing demand for sustainable chemistry and precision drug design.

The rise of AI-driven drug discovery and green chemistry has amplified interest in compounds like 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid. Researchers frequently search for highly functionalized pyridines or fluorinated building blocks to optimize molecular properties such as bioavailability and metabolic stability. This compound’s multifunctional scaffold addresses these needs, enabling the creation of targeted therapies for diseases like cancer and neurodegenerative disorders, topics dominating scientific discourse.

From a synthetic perspective, the bromomethyl moiety in this compound offers a reactive handle for further derivatization, while the difluoromethyl group enhances lipophilicity and stability—key traits for drug candidates. The cyano group, meanwhile, facilitates interactions with biological targets, making it a preferred choice for kinase inhibitors and enzyme modulators. Such features explain its prominence in patents and peer-reviewed studies focused on next-generation pharmaceuticals.

Beyond pharmaceuticals, 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid finds applications in agrochemical innovation. With global emphasis on food security and sustainable farming, this compound’s role in developing low-toxicity pesticides and herbicides is increasingly explored. Its ability to modulate plant enzyme systems aligns with trends toward eco-friendly crop solutions, a hot topic in agricultural research.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound’s purity and stability, ensuring compliance with Good Manufacturing Practices (GMP). As regulatory standards tighten, demand for high-purity intermediates like CAS No. 1805978-47-5 continues to rise, driven by industries prioritizing quality-by-design (QbD) principles.

In summary, 5-(Bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid exemplifies the intersection of cutting-edge chemistry and real-world applications. Its relevance to drug development, agrochemicals, and material science ensures its place as a pivotal compound in modern research, answering pressing questions in healthcare and sustainability.